Cas no 2379944-98-4 (4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine)

• Product Name: 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine
• CAS No: 2379944-98-4
• MF: C₅H₆BrF₂N₃
• MW: 226.02204656601
• CID: 6187499
• PubChem ID: 163332172
• Update Time: 2025-06-14

4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040826420
• 2379944-98-4
• EN300-7494036
• 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C5H6BrF2N3/c6-3-1-10-11(5(3)9)2-4(7)8/h1,4H,2,9H2
• InChI Key： KRECNNVVOVULNS-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1N)CC(F)F

Computed Properties

• Exact Mass: 224.97132g/mol
• Monoisotopic Mass: 224.97132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine (CAS No. 2379944-98-4): Properties, Applications, and Industry Insights

The compound 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine (CAS No. 2379944-98-4) is a specialized heterocyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole core and difluoroethyl substitution, this molecule exhibits remarkable potential as a building block for drug discovery and material science applications. Researchers are particularly interested in its bioisosteric properties, which make it valuable for modifying pharmacokinetic profiles of lead compounds.

In recent years, the demand for fluorinated pyrazole derivatives like 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine has surged due to their enhanced metabolic stability and membrane permeability. The presence of both bromine and fluorine atoms in its structure allows for diverse cross-coupling reactions, making it a versatile intermediate in medicinal chemistry. Many users searching for this compound often inquire about its synthetic routes, purification methods, and handling precautions under inert atmospheres.

The pharmacophore optimization potential of CAS 2379944-98-4 has become a hot topic in drug development circles. Its ability to serve as a hydrogen bond donor/acceptor while maintaining lipophilicity makes it particularly valuable for CNS-targeting therapeutics. Recent patent literature reveals growing interest in this scaffold for kinase inhibitor development, especially in oncology research. Common search queries related to this application include "pyrazoleamine kinase modulators" and "difluoroethyl pyrazole SAR studies".

From a material science perspective, the 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine structure shows promise in organic electronic materials. The electron-withdrawing effects of its halogen substituents combined with the polar amine group create interesting charge transport properties. Researchers investigating OLED materials or organic semiconductors frequently search for such functionalized heterocycles with tailored electronic characteristics.

The regioselectivity of 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine in various nucleophilic substitution reactions has become a subject of extensive study. Its C-4 bromine demonstrates distinct reactivity patterns compared to other halopyrazoles, which is crucial for structure-activity relationship (SAR) optimization. Laboratory professionals often search for "selective amination of bromopyrazoles" or "difluoroethyl group stability" when working with this compound.

In the context of green chemistry trends, synthetic approaches to CAS 2379944-98-4 have evolved to include catalytic methods and solvent-free conditions. The pharmaceutical industry's push toward sustainable synthesis has led to increased interest in atom-economical routes to such fluorinated building blocks. Environmental considerations have made "eco-friendly pyrazole synthesis" a trending search term among chemistry professionals.

The spectroscopic characterization of 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine presents unique challenges and opportunities. The 19F NMR signals of the difluoroethyl group and the 1H-15N HMBC correlations of the pyrazole amine provide valuable structural information. Analytical chemists frequently search for "NMR interpretation of fluorinated pyrazoles" or "mass spectrometry fragmentation patterns" when characterizing this compound.

Recent advances in high-throughput screening technologies have increased the demand for well-characterized small molecule libraries containing derivatives of 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine. The compound's privileged scaffold status in fragment-based drug design makes it particularly valuable for hit-to-lead optimization programs. Many drug discovery teams search for "pyrazoleamine combinatorial chemistry" or "fluorinated fragment libraries" when sourcing such building blocks.

The crystallographic studies of CAS 2379944-98-4 derivatives have revealed interesting molecular packing patterns influenced by the difluoroethyl moiety. These structural insights are valuable for cocrystal engineering and polymorph screening in pharmaceutical development. Solid-state chemists often investigate "halogen bonding in pyrazole crystals" or "fluorine-based supramolecular synthons" when working with this class of compounds.

Looking forward, the 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazol-5-amine scaffold continues to inspire innovation across multiple disciplines. From bioconjugation chemistry to metal-organic frameworks, researchers are finding novel applications for this versatile heterocyclic amine. The compound's unique combination of reactivity, stability, and structural diversity ensures its ongoing importance in scientific research and industrial applications.